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molecular formula C8H9Br2N B8640802 3-Bromo-6-(bromomethyl)-2,4-dimethylpyridine

3-Bromo-6-(bromomethyl)-2,4-dimethylpyridine

Cat. No. B8640802
M. Wt: 278.97 g/mol
InChI Key: JKGMCPAEUPRGIO-UHFFFAOYSA-N
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Patent
US08563565B2

Procedure details

Sodium methoxide (1.16 g) was added to a solution of 2-nitropropane (1.96 mL) in methanol (40 mL) at mom temperature, and the mixture was stirred at the same temperature for 20 minutes. 3-bromo-6-(bromomethyl)-2,4-dimethylpyridine (2.00 g) was added to the reaction mixture, and the mixture was stirred at 50° C. for five hours. The reaction mixture was concentrated under reduced pressure, and water was added to the residue, followed by extraction with ethyl acetate. The organic layer was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/n-heptane, 0% to 50%) to give the title compound (565 mg).
Name
Sodium methoxide
Quantity
1.16 g
Type
reactant
Reaction Step One
Name
2-nitropropane
Quantity
1.96 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
40 mL
Type
solvent
Reaction Step One
Name
3-bromo-6-(bromomethyl)-2,4-dimethylpyridine
Quantity
2 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
C[O-].[Na+].[N+](C(C)C)([O-])=[O:5].[Br:10][C:11]1[C:12]([CH3:20])=[N:13][C:14]([CH2:18]Br)=[CH:15][C:16]=1[CH3:17]>CO>[Br:10][C:11]1[C:16]([CH3:17])=[CH:15][C:14]([CH:18]=[O:5])=[N:13][C:12]=1[CH3:20] |f:0.1|

Inputs

Step One
Name
Sodium methoxide
Quantity
1.16 g
Type
reactant
Smiles
C[O-].[Na+]
Name
2-nitropropane
Quantity
1.96 mL
Type
reactant
Smiles
[N+](=O)([O-])C(C)C
Name
methanol
Quantity
40 mL
Type
solvent
Smiles
CO
Step Two
Name
3-bromo-6-(bromomethyl)-2,4-dimethylpyridine
Quantity
2 g
Type
reactant
Smiles
BrC=1C(=NC(=CC1C)CBr)C

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred at the same temperature for 20 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at 50° C. for five hours
Duration
5 h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure, and water
ADDITION
Type
ADDITION
Details
was added to the residue
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
CONCENTRATION
Type
CONCENTRATION
Details
The organic layer was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography (ethyl acetate/n-heptane, 0% to 50%)

Outcomes

Product
Details
Reaction Time
 20 min
Name
title compound
Type
product
Smiles
BrC=1C(=CC(=NC1C)C=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 565 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.